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Introduction: The Role of DBDMH in Modern Water
Treatment

1-Bromo-5,5-dimethylhydantoin (DBDMH) is a halogenated organic compound belonging to
the hydantoin family. It presents as a white crystalline solid with a characteristic mild halogen
scent.[1][2] In the field of water treatment, DBDMH has emerged as a highly effective and
stable source of bromine for disinfection and microbial control. Its applications are extensive,
ranging from recreational water systems like swimming pools and spas to industrial cooling
towers, drinking water purification, and aquaculture.[1][3][4][5]

The efficacy of DBDMH lies in its ability to act as a slow-release donor of hypobromous acid
(HOBY), the primary biocidal agent. This controlled release mechanism, combined with its
excellent stability in storage and high active bromine content, offers significant advantages over
traditional chlorine-based disinfectants and other brominating agents.[3][6] This guide provides
a comprehensive overview of DBDMH, its mechanism of action, and detailed protocols for its
application and evaluation in a research and development setting.
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Core Principles: Chemical Properties and
Mechanism of Action

DBDMH's utility as a disinfectant is intrinsically linked to its chemical structure and its reactivity

in agueous environments.

Chemical Structure of 1-Bromo-5,5-dimethylhydantoin (DBDMH)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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